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Compound of Interest

Compound Name: 2-(Benzyloxy)-1-propanol

Cat. No.: B057090

An In-depth Technical Guide to the Commercial Availability and Suppliers of 2-(Benzyloxy)-1-
propanol

For researchers, scientists, and drug development professionals, the procurement of high-
quality chiral building blocks is a critical first step in the synthesis of complex molecular targets.
2-(Benzyloxy)-1-propanol, a versatile synthetic intermediate, is of particular interest due to its
utility in stereoselective synthesis.[1] This guide provides a comprehensive overview of its
commercial availability, key suppliers, quality specifications, and essential procurement
considerations to empower scientists in making informed decisions for their research and
development endeavors.

Introduction to 2-(Benzyloxy)-1-propanol: A Chiral
Synthon

2-(Benzyloxy)-1-propanol is a chiral alcohol protected as a benzyl ether. Its importance is
most pronounced in the pharmaceutical and agrochemical industries, where the
stereochemistry of a molecule can dictate its biological activity.[2] The difference between
enantiomers can be stark—one may offer a therapeutic effect while the other could be inert or
even harmful, as exemplified by the historical case of thalidomide.[2] Consequently, access to
enantiomerically pure forms of 2-(Benzyloxy)-1-propanol is crucial for the development of
safe and effective single-enantiomer drugs and agrochemicals.[2][3][4]
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This compound is commercially available in three primary forms, each with a distinct CAS

Number:
e (S)-2-(Benzyloxy)propan-1-ol: CAS Number 33106-64-8[1]
¢ (R)-(-)-1-Benzyloxy-2-propanol: CAS Number 89401-28-5[5]

e Racemic 2-(Benzyloxy)-1-propanol: CAS Number 70448-03-2[6][7]

Commercial Availability and Major Suppliers

2-(Benzyloxy)-1-propanol is readily available from a wide range of chemical suppliers, from
large global distributors to specialized manufacturers of chiral compounds.[8][9] Availability
spans from research-grade quantities (milligrams to grams) to bulk and commercial-scale
volumes, with some suppliers offering GMP manufacturing capabilities for pharmaceutical
applications.[7]

Below is a summary of prominent suppliers. This list is not exhaustive but represents a cross-
section of the market, including major manufacturers and distributors known for supplying chiral
chemicals and building blocks.
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Supplier

Regional Focus Noteworthy Offerings

BASF

A leading producer of chiral

intermediates with extensive
Global . -

manufacturing capabilities.[3]

[4110]

Johnson Matthey

Specializes in chiral APIs and

intermediates, operating
Global _ _ _

dedicated chiral chemistry

units.[3][4][10]

Thermo Fisher Scientific

Offers various isomers and
grades, including (S)-(+)-1-
Global Benzyloxy-2-propanol, through
its Thermo Scientific
Chemicals brand.[11][12][13]

Merck (Sigma-Aldrich)

A major distributor providing a

wide range of research
Global ) ] )

chemicals, including related

diol precursors.[14]

Biosynth

Supplies 2-(Benzyloxy)-1-

propanol for research and
Global o

development, noting its use as

a glycidol derivative.[7]

Santa Cruz Biotechnology
(SCBT)

Provides both (S)- and (R)-
Global enantiomers specifically for

research use.[1][5]

Tokyo Chemical Industry (TCI)

Offers high-purity grades of

related isomers like (S)-(+)-1-
Global

Benzyloxy-2-propanol for

asymmetric synthesis.[15]

LGC Standards

Global Supplies 2-(Benzyloxy)-1-
propanol and its deuterated

form (2-(Benzyloxy)-1-
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propanol-d6) as reference
materials.[16][17]

A manufacturer and supplier of

research chemicals to

BLD Pharmatech Global
pharmaceutical companies
and research institutions.[8][9]
Numerous suppliers based in
China, such as Shanghai Jizhi
Various Chinese Suppliers Asia Biochemical Technology and

Dayang Chem, offer various

purities and quantities.[18]

Quality Specifications and Analytical Control

For drug development and stereoselective synthesis, the chemical and enantiomeric purity of

2-(Benzyloxy)-1-propanol is paramount. Suppliers typically provide a Certificate of Analysis

(CoA) for each batch, detailing the product's specifications and test results. Researchers

should always scrutinize the CoA before use.

A typical CoA will include the following parameters:
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Specification

Parameter Method Reference Rationale
Example
Confirms the absence
] of visible
o Visual / USP- )
Appearance Clear, colorless liquid contaminants or
NF/Ph.Eur/BP ]
degradation products.
[19]
Confirms the
_ molecular structure
Identity by IR Conforms to standard USP-NF/Ph.Eur/BP

matches the reference

spectrum.[19]

Assay (Purity)

> 95.0% to > 99.0%
(GC or HPLC)

GC/HPLC

Quantifies the amount
of the desired
compound, indicating
overall purity.[11][19]
[20]

Enantiomeric Purity /
EE

>98% (Chiral HPLC)

Chiral HPLC

Critical for
stereoselective
synthesis to ensure
the correct enantiomer

is used.

Water Content

< 0.5% (Karl Fischer)

Karl Fischer Titration

Water can interfere
with many organic
reactions, especially
those involving

organometallics.

Benzaldehyde: <

Identifies and
quantifies impurities

from synthesis or

Related Substances GC/HPLC ]

0.05% degradation, such as
the oxidation product
benzaldehyde.[19]
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A physical constant
) 1.538 - 1.541 (at used for rapid identity
Refractive Index Refractometry )
20°C) and purity

confirmation.[19]

Synthesis Overview and Potential Impurities

Understanding the synthetic origin of 2-(Benzyloxy)-1-propanol provides valuable insight into
its potential impurity profile. A common and robust method involves a two-step process starting
from a readily available chiral building block like ethyl lactate.[21]

Workflow: Synthesis from (S)-Ethyl Lactate

Step 1: O-Benzylation

(S)-Ethyl Lactate

NaH, Benzyl Bromide

Ethyl (S)-2-(benzyloxy)propanoate

LiAlHa4 or DIBAL-H

Step 2: Reduction

(S)—2—(Benzyloxy)propan—l—olﬂ

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial availability and suppliers of 2-
(Benzyloxy)-1-propanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057090#commercial-availability-and-suppliers-of-2-
benzyloxy-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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